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Compound of Interest

Compound Name:
2-(2-Chloro-6-

fluorophenyl)acetohydrazide

CAS No.: 669740-15-2

Cat. No.: B1608346

Get Quote

An In-depth Technical Guide: Physicochemical Properties of 2-(2-Chloro-6-
fluorophenyl)acetohydrazide

Executive Summary
2-(2-Chloro-6-fluorophenyl)acetohydrazide is a substituted phenylacetohydrazide that

serves as a valuable precursor and structural motif in medicinal chemistry and drug discovery.

The strategic placement of chloro and fluoro substituents on the phenyl ring significantly

influences its electronic and steric properties, which in turn dictate its reactivity and potential

biological interactions. A thorough understanding of its physicochemical properties is

paramount for researchers and drug development professionals to effectively utilize this

compound in synthesis, design novel analogues, and predict its pharmacokinetic behavior. This

guide provides a comprehensive technical overview of the key physicochemical characteristics

of 2-(2-Chloro-6-fluorophenyl)acetohydrazide, detailing both the theoretical importance and

the practical experimental methodologies for their determination.
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The foundational step in characterizing any chemical entity is to establish its unambiguous

identity. The structural features of 2-(2-Chloro-6-fluorophenyl)acetohydrazide, particularly

the ortho-disubstituted phenyl ring, create a unique conformational and electronic landscape

that is critical to its function as a synthetic intermediate.

Identifier Value Source

IUPAC Name
2-(2-chloro-6-

fluorophenyl)acetohydrazide
N/A

CAS Number 669740-15-2 [1]

Molecular Formula C₈H₈ClFN₂O [1][2]

Molecular Weight 202.61 g/mol [1][3]

Canonical SMILES
C1(=C(C=CC=C1Cl)F)CC(=O)

NN
[1]

Figure 1. 2D Chemical Structure of 2-(2-Chloro-6-fluorophenyl)acetohydrazide.

Synthesis and Purification Workflow
The reliable characterization of a compound's properties is contingent upon the purity of the

sample. The most common route to acetohydrazides involves the hydrazinolysis of a

corresponding ester. This nucleophilic acyl substitution reaction is typically high-yielding and

straightforward.

The rationale for using an ester intermediate, such as ethyl 2-(2-chloro-6-fluorophenyl)acetate,

is its enhanced reactivity towards nucleophiles compared to the parent carboxylic acid, and its

ease of preparation. Hydrazine hydrate is used in excess to drive the reaction to completion
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and minimize the formation of di-acylated byproducts. Ethanol is a common solvent choice as it

readily dissolves both the ester and hydrazine hydrate, and its boiling point is suitable for reflux

conditions without promoting degradation.
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Step 1: Synthesis

Step 2: Work-up & Isolation

Step 3: Purification

Ethyl 2-(2-chloro-6-
fluorophenyl)acetate in Ethanol

Reflux (6-8 hours)
Monitor by TLC

Hydrazine Hydrate (80%)

Cool to Room Temp.
 then Ice Bath (1 hr)

Product Precipitation

Vacuum Filtration

Wash with Cold Ethanol

Dry Under Vacuum

Crude Product

Recrystallization
(e.g., from Ethanol/Water)

Pure Crystalline Solid
(>98% Purity by HPLC)

Click to download full resolution via product page

Diagram 1: General workflow for synthesis and purification.
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Experimental Protocol: Synthesis
This protocol is adapted from standard procedures for acetohydrazide synthesis.[4][5]

Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve

ethyl 2-(2-chloro-6-fluorophenyl)acetate (0.1 mol) in absolute ethanol (100 mL).

Reagent Addition: To this solution, add hydrazine hydrate (80% solution, 0.2 mol) dropwise

while stirring at room temperature.

Reflux: Heat the reaction mixture to reflux (approx. 78-80°C) and maintain for 6-8 hours. The

reaction progress should be monitored by Thin Layer Chromatography (TLC) until the

starting ester spot is consumed.

Precipitation: After completion, cool the mixture to room temperature, followed by chilling in

an ice bath for 1 hour to maximize product precipitation.

Isolation: Collect the precipitated solid by vacuum filtration, washing the filter cake with a

small volume of cold ethanol to remove residual impurities.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethanol or an ethanol/water mixture) to yield a pure crystalline solid.

Characterization: Confirm the identity and purity of the final product using HPLC, Mass

Spectrometry, and NMR.

Core Physicochemical Properties
Melting Point and Thermal Stability
The melting point is a critical indicator of purity and provides insight into the crystalline lattice

energy. For drug development, thermal stability is crucial for formulation, processing, and

storage. Differential Scanning Calorimetry (DSC) is the preferred method as it provides a

precise melting endotherm and can reveal other thermal events like polymorphic transitions or

decomposition.

Methodology: Differential Scanning Calorimetry (DSC) The causality behind this choice is its

ability to quantify the energy absorbed (endotherm) during melting, providing a sharp, well-
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defined peak (Tonset, Tpeak) for a pure substance. A broad melting range often indicates

impurities.

Sample Preparation: Accurately weigh 2-3 mg of the compound into a hermetically sealed

aluminum DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: Place both pans in the DSC cell.

Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen

atmosphere (flow rate 50 mL/min) from ambient temperature to a temperature beyond the

melting point (e.g., 250 °C).

Data Analysis: The melting point is determined from the onset and peak of the endothermic

event on the resulting thermogram.

Thermogravimetric Analysis (TGA) should be run concurrently to distinguish melting from

decomposition. TGA measures mass loss as a function of temperature, and a stable compound

will show no significant mass loss around its melting point.

Solubility Profile
Solubility is a gatekeeper property in drug discovery, directly impacting bioavailability,

formulation, and the design of in vitro assays. The compound's polarity, driven by the hydrazide

group capable of hydrogen bonding, is counterbalanced by the lipophilic, halogenated phenyl

ring.

Methodology: Kinetic and Equilibrium Solubility Determination A kinetic solubility assay using

DMSO as a co-solvent is often used for high-throughput screening, but for definitive

characterization, equilibrium solubility in pharmaceutically relevant media is required.

Preparation: Add an excess of the compound to a known volume of the test solvent (e.g., pH

7.4 phosphate-buffered saline, simulated gastric fluid, DMSO) in a glass vial.

Equilibration: Agitate the suspension at a constant temperature (e.g., 25 °C) for 24 hours to

ensure equilibrium is reached. The extended time is crucial to allow the dissolution of the

most stable crystalline form.
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Separation: Separate the undissolved solid from the saturated solution via centrifugation

(e.g., 15,000 rpm for 15 min).

Quantification: Carefully take an aliquot of the supernatant, dilute it with a suitable mobile

phase, and determine the concentration using a pre-validated HPLC-UV method against a

standard curve.

Table of Expected Solubility (Note: These are qualitative predictions. Experimental

determination is required.)

Solvent Expected Solubility Rationale

Water (neutral pH) Low
The lipophilic phenyl ring

dominates.

PBS (pH 7.4) Low
Minimal ionization expected at

this pH.

Ethanol Moderate
Balances polar and non-polar

interactions.

DMSO / DMF High

Aprotic polar solvents are

effective for this class of

compounds.

Acidity/Basicity (pKa)
The pKa value governs the ionization state of a molecule at a given pH, which profoundly

affects its solubility, membrane permeability, and receptor binding. The acetohydrazide moiety

has both weakly acidic (N-H) and weakly basic (terminal -NH₂) protons. For a related isomer, 2-

(2-chloro-4-fluorophenyl)acetohydrazide, a predicted pKa is approximately 12.53, suggesting

the N-H proton is very weakly acidic[3]. The basicity of the terminal nitrogen is also expected to

be low.

Methodology: Potentiometric Titration This classic technique directly measures changes in pH

upon the addition of a titrant, allowing for the empirical determination of pKa values. The choice

of a co-solvent is critical for compounds with low aqueous solubility.
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Diagram 2: Workflow for pKa determination via potentiometric back-titration.

Lipophilicity (LogP / LogD)
Lipophilicity, the affinity of a compound for a lipid-like environment, is a master parameter in

pharmacokinetics, governing absorption, distribution, metabolism, and excretion (ADME).[6] It

is typically expressed as the logarithm of the partition coefficient (LogP) between octan-1-ol

and water. For ionizable compounds, the distribution coefficient (LogD) at a specific pH
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(commonly 7.4) is more physiologically relevant. A predicted XLogP3-AA value for the 2-chloro-

4-fluoro isomer is 1.1, suggesting moderate lipophilicity[3].

Methodology: Shake-Flask Method for LogD7.4 This is the gold-standard method for

determining lipophilicity.

Preparation: Prepare a stock solution of the compound in the solvent of higher solubility

(likely octan-1-ol).

Partitioning: Add a small aliquot of the stock solution to a vial containing pre-saturated octan-

1-ol and pre-saturated pH 7.4 buffer. The system is vortexed vigorously to facilitate

partitioning and then allowed to equilibrate (often with gentle agitation for several hours) until

the two phases are fully separated.

Phase Separation: Centrifuge the vial to ensure a clean separation of the aqueous and

organic layers.

Quantification: Accurately sample both the octan-1-ol and the buffer layers. Determine the

concentration of the compound in each phase using a validated HPLC-UV method.

Calculation: Calculate LogD7.4 using the formula: LogD7.4 = log ( [Concentration]octanol /

[Concentration]buffer )

Spectroscopic and Structural Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for unambiguous structural elucidation in solution. For this

molecule, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

¹H NMR: Expected signals would include aromatic protons (multiplets in the ~7.0-7.5 ppm

range), a singlet for the CH₂ group (~3.5-4.0 ppm), and broad signals for the N-H protons

which may exchange with deuterium in solvents like DMSO-d₆.

¹³C NMR: Will show distinct signals for each of the 8 unique carbon atoms, including the

carbonyl carbon (~170 ppm) and aromatic carbons, with their chemical shifts influenced by

the halogen substituents.
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¹⁹F NMR: A single resonance is expected, with its chemical shift providing information about

the electronic environment of the fluorine atom.

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective method for confirming the presence of key functional

groups.

N-H Stretching: Two bands expected in the 3200-3400 cm⁻¹ region for the -NHNH₂ group.

C=O (Amide I) Stretching: A strong, sharp absorption band around 1650-1680 cm⁻¹.

Aromatic C=C Stretching: Peaks in the 1450-1600 cm⁻¹ region.

C-Cl and C-F Stretching: Found in the fingerprint region (< 1400 cm⁻¹).

Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight and valuable fragmentation data.

Using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecular

ion [M+H]⁺ is expected at m/z 203.61. The characteristic isotopic pattern of chlorine (³⁵Cl/³⁷Cl

in a ~3:1 ratio) will result in a corresponding [M+2+H]⁺ peak at m/z 205.61, providing definitive

confirmation of the presence of one chlorine atom.

Summary of Physicochemical Data
The following table summarizes the key physicochemical properties of 2-(2-Chloro-6-
fluorophenyl)acetohydrazide. Experimentally determined values should be populated for

precise characterization.
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Parameter Value / Expected Value Methodology

Molecular Formula C₈H₈ClFN₂O N/A

Molecular Weight 202.61 g/mol Mass Spectrometry

Physical State
White to off-white crystalline

solid
Visual Inspection

Melting Point To be determined DSC

Solubility (PBS, pH 7.4) To be determined HPLC-UV after Equilibration

pKa To be determined Potentiometric Titration

LogD (pH 7.4)
To be determined (Predicted

~1.1 for isomer[3])
Shake-Flask HPLC-UV

¹H NMR Conforms to structure 400 MHz NMR

Mass Spectrum [M+H]⁺ m/z 203.61 ESI-MS

Conclusion
The physicochemical properties of 2-(2-Chloro-6-fluorophenyl)acetohydrazide define its

potential and limitations as a molecular building block. Its moderate lipophilicity, hydrogen

bonding capabilities, and specific conformational constraints imposed by the ortho-substituents

are critical data points for rational drug design. The experimental protocols and theoretical

considerations outlined in this guide provide a robust framework for researchers to fully

characterize this compound, enabling its effective application in the synthesis of novel

therapeutic agents and advancing programs in drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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